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Compound of Interest

Compound Name: 1,4-Benzenedimethanol-d4

Cat. No.: B118106 Get Quote

This guide provides essential safety and logistical information for the proper disposal of 1,4-
Benzenedimethanol-d4, catering to researchers, scientists, and drug development

professionals. The following procedures are designed to ensure safe handling and compliance

with environmental regulations.

Immediate Safety and Handling Precautions
Before beginning any disposal-related activities, ensure you are wearing appropriate personal

protective equipment (PPE), including safety goggles, gloves, and a lab coat.[1] Handle the

material in a well-ventilated area to avoid inhalation of any dust or fumes.[2] In case of a spill,

prevent the material from entering drains, waterways, or soil.[1] Spills should be carefully swept

up or absorbed with an inert material and placed into a designated, sealed container for

disposal.[1][2][3]

Disposal Plan: Step-by-Step Protocol
1. Waste Classification and Segregation:

Initial Assessment: Chemical waste generators must first determine if the 1,4-
Benzenedimethanol-d4 waste is classified as hazardous.[1][2] This determination should be

made in accordance with US EPA guidelines (40 CFR 261.3) as well as state and local

regulations, which may be more stringent.[1][2]
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Segregation: Do not mix 1,4-Benzenedimethanol-d4 waste with incompatible materials

such as strong oxidizing agents, acids, acid anhydrides, or acid chlorides.[2][3] Store the

waste in a dedicated, properly labeled container.

2. Containerization and Labeling:

Container Selection: Use a container that is compatible with the chemical. The container

must be sealable to prevent leaks.

Labeling: Clearly label the waste container as "Hazardous Waste" (or as required by your

institution) and include the chemical name: "1,4-Benzenedimethanol-d4". Also, indicate the

date of accumulation.

3. Storage:

Store the sealed waste container in a cool, dry, and well-ventilated area, away from the

incompatible materials mentioned above.[2][3] The storage area should be a designated

satellite accumulation area (SAA) for hazardous waste.

4. Final Disposal:

Approved Facility: Arrange for the disposal of the waste through an approved and licensed

waste disposal contractor.[1] Do not attempt to dispose of this chemical down the drain or in

regular trash.[1]

Empty Containers: Empty containers that held 1,4-Benzenedimethanol-d4 should be

treated as hazardous waste unless they have been triple-rinsed with a suitable solvent. The

rinsate from this cleaning process must also be collected and disposed of as hazardous

waste.[4] Do not reuse the containers.[1]

Quantitative Data Summary
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Parameter Value Reference

Melting Point 116 - 119 °C [3]

Boiling Point 138 - 143 °C @ 1 mmHg [3]

Solubility Soluble in water [3]

Incompatible Materials
Strong oxidizing agents, acids,

acid anhydrides, acid chlorides
[2][3]

Hazardous Decomposition

Products

Carbon monoxide, Carbon

dioxide
[2][3]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 1,4-
Benzenedimethanol-d4.
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Caption: Disposal decision workflow for 1,4-Benzenedimethanol-d4 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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